2,2-Dimethyl-4-oxo-7-[(trifluoromethane)sulfonyloxy]-2,4-dihydro-1,3-benzodioxin-5-yltrifluoromethanesulfonate

• IUPAC Name: [2,2-dimethyl-4-oxo-5-(trifluoromethylsulfonyloxy)-1,3-benzodioxin-7-yl] trifluoromethanesulfonate
• InChI: InChI=1S/C12H8F6O9S2/c1-10(2)24-6-3-5(26-28(20,21)11(13,14)15)4-7(8(6)9(19)25-10)27-29(22,23)12(16,17)18/h3-4H,1-2H3
• InChI Key: STZNGFVMXJHHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(C(=CC(=C2)OS(=O)(=O)C(F)(F)F)OS(=O)(=O)C(F)(F)F)C(=O)O1)C
• Molecular Formula: C12H8F6O9S2
• Molecular Weight: 474.3 g/mol

Description

2,2-Dimethyl-4-oxo-7-[(trifluoromethane)sulfonyloxy]-2,4-dihydro-1,3-benzodioxin-5-yltrifluoromethanesulfonate is a useful research compound. Its molecular formula is C12H8F6O9S2 and its molecular weight is 474.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Dimethyl-4-oxo-7-[(trifluoromethane)sulfonyloxy]-2,4-dihydro-1,3-benzodioxin-5-yltrifluoromethanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Dimethyl-4-oxo-7-[(trifluoromethane)sulfonyloxy]-2,4-dihydro-1,3-benzodioxin-5-yltrifluoromethanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Heterocyclization and Oxidative Triflamidation In a study focusing on the assembly of 3,6-diazabicyclo[3.1.0]hexane frameworks, the reactivity of trifluoromethanesulfonamide (triflamide) with substituted buta-1,3-dienes was explored. The reaction, carried out in an oxidative system, led to the formation of bis(triflyl)diazabicyclohexane through two successive heterocyclizations. This study underscores the pivotal role of triflamide in promoting heterocyclizations, differentiating its reactivity from that of arenesulfonamides (Moskalik et al., 2014).

2. C-H Triflation in BINOL Derivatives C-H trifluoromethanesulfonyloxylation (triflation) of 1,1'-bi-2-naphthol (BINOL) derivatives has been achieved under mild conditions. This process allows the introduction of up to eight TfO groups in a single operation, leading to highly oxidized BINOL derivatives. These derivatives can then be converted into other complex compounds. The study highlights the utility of triflation in the modification and functionalization of BINOL derivatives (Nakazawa et al., 2019).

3. Synthesis of Novel Benzothiazepines An efficient synthesis method for novel 2,3,4-trisubstituted 1,5-benzothiazepines incorporating the sulfonyl group was developed. This process involved the reaction of various dioxane sulfonyl moieties with 2-aminobenzenethiol, demonstrating the versatility of sulfonyl groups in synthesizing heterocyclic compounds with potential medicinal applications (Chhakra et al., 2019).

4. Synthesis of Diastereoisomeric O-Protected Butane-1,2,3-triols The study presents a method for accessing O-protected 4-(arylsulfonimidoyl)butane-1,2,3-triols, compounds with applications as enzyme inhibitors and chiral auxiliaries in synthesis. The intricate process involved multiple steps, including Mitsunobu-like coupling, sulfoxidation, and S-imination, showcasing the compound's potential in enzyme inhibition and synthesis (Kwong et al., 2007).